Cas no 2228778-59-2 (4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine)

• Product Name: 4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine
• CAS No: 2228778-59-2
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5974542
• PubChem ID: 165638948
• Update Time: 2025-06-22

4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine
• EN300-1729100
• 2228778-59-2
• 4-({3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}methyl)piperidine

• Inchi： 1S/C11H15N5/c1-3-12-4-2-8(1)5-9-6-10-11(13-7-9)15-16-14-10/h6-8,12H,1-5H2,(H,13,14,15,16)
• InChI Key： MELKUBYZXIDSAU-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NC3C(C=2)=NNN=3)CC1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine

4-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine: A Comprehensive Overview

4-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}methylpiperidine, also known by its CAS number 2228778-59-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring fused with a triazolo-pyridine moiety, creating a bicyclic structure that offers intriguing chemical properties.

The synthesis of 4-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}methylpiperidine involves a multi-step process that typically includes the formation of the triazolo-pyridine ring followed by its coupling with the piperidine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. These improvements are crucial for its potential use in preclinical studies and beyond.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. Preclinical studies have demonstrated that 4-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}methylpiperidine exhibits potent inhibitory activity against several kinases, making it a valuable candidate for further investigation in oncology research.

In addition to its kinase inhibitory properties, this compound has also shown potential as a modulator of other therapeutic targets. For instance, recent studies have explored its ability to interact with G-protein coupled receptors (GPCRs), which are involved in various physiological processes. The ability to modulate GPCRs could open up new avenues for treating conditions such as cardiovascular diseases and neurodegenerative disorders.

The structural flexibility of 4-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}methylpiperidine allows for further chemical modifications to enhance its pharmacokinetic properties. Researchers are currently exploring strategies to improve its bioavailability and reduce potential off-target effects. These efforts are essential for translating this compound from the laboratory into clinical settings.

The CAS number 2228778-59-2 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its accurate identification and cataloging in scientific literature. This identifier is particularly useful for researchers who need to reference or retrieve information about the compound from databases such as PubMed or SciFinder.

In conclusion, 4-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}methylpiperidine, with its CAS number 2228778